Cas no 57883-04-2 (Phenol,2-chloro-6-cyclohexyl-)

Phenol,2-chloro-6-cyclohexyl- structure
Phenol,2-chloro-6-cyclohexyl- structure
Product Name:Phenol,2-chloro-6-cyclohexyl-
CAS No:57883-04-2
MF:C12H15ClO
MW:210.699902772903
CID:384214
PubChem ID:241597
Update Time:2025-04-19

Phenol,2-chloro-6-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-chloro-6-cyclohexyl-
    • 2-Chloro-6-cyclohexyl phenol
    • 2-Chlor-6-cyclohexyl-phenol
    • 2-chloro-6-cyclohexyl-phenol
    • 3-Chlor-2-hydroxy-1-cyclohexyl-benzol
    • Phenol,2-chloro-6-cyclohexyl
    • DTXSID60287138
    • SCHEMBL11095783
    • 57883-04-2
    • NSC49160
    • NSC-49160
    • Inchi: 1S/C12H15ClO/c13-11-8-4-7-10(12(11)14)9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2
    • InChI Key: RVZSBLFOFVODMM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1O)C1CCCCC1

Computed Properties

  • Exact Mass: 210.08100
  • Monoisotopic Mass: 210.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.163
  • Boiling Point: 251.1°Cat760mmHg
  • Flash Point: 105.7°C
  • Refractive Index: 1.564
  • PSA: 20.23000
  • LogP: 4.09330
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